Cas no 2138554-09-1 (3-(dimethyl-1H-1,2,4-triazol-1-yl)-4-methylcyclohexan-1-one)

• Product Name: 3-(dimethyl-1H-1,2,4-triazol-1-yl)-4-methylcyclohexan-1-one
• CAS No: 2138554-09-1
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5937070
• PubChem ID: 165499293
• Update Time: 2025-10-23

3-(dimethyl-1H-1,2,4-triazol-1-yl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1H-1,2,4-triazol-1-yl)-4-methylcyclohexan-1-one
• 2138554-09-1
• EN300-1158573

• Inchi： 1S/C11H17N3O/c1-7-4-5-10(15)6-11(7)14-9(3)12-8(2)13-14/h7,11H,4-6H2,1-3H3
• InChI Key： HHXCLGQKFLJXED-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)N1C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.8Ų

Additional information on 3-(dimethyl-1H-1,2,4-triazol-1-yl)-4-methylcyclohexan-1-one

Comprehensive Overview of 3-(dimethyl-1H-1,2,4-triazol-1-yl)-4-methylcyclohexan-1-one (CAS No. 2138554-09-1)

3-(dimethyl-1H-1,2,4-triazol-1-yl)-4-methylcyclohexan-1-one (CAS No. 2138554-09-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound features a unique structural framework, combining a cyclohexanone core with a 1,2,4-triazole moiety, which is known for its versatile biological activity. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

The 1,2,4-triazole ring system is a well-studied pharmacophore, often associated with antimicrobial, antifungal, and anti-inflammatory properties. When integrated into the cyclohexanone scaffold, as seen in 3-(dimethyl-1H-1,2,4-triazol-1-yl)-4-methylcyclohexan-1-one, the compound exhibits enhanced stability and bioavailability. This makes it a promising candidate for further exploration in small-molecule therapeutics and agrochemical formulations. Recent studies have highlighted its potential role in addressing challenges such as antibiotic resistance and sustainable agriculture, two of the most pressing issues in modern science.

From a synthetic perspective, 3-(dimethyl-1H-1,2,4-triazol-1-yl)-4-methylcyclohexan-1-one is typically prepared through multi-step organic reactions involving cyclohexanone derivatives and 1,2,4-triazole precursors. The incorporation of the dimethyl group at the triazole ring further modulates the compound's electronic and steric properties, which can influence its interaction with biological targets. This level of structural tunability is highly valued in rational drug design and molecular optimization.

In the context of agrochemical applications, this compound's potential as a plant growth regulator or pesticide intermediate is under investigation. With the increasing focus on environmentally friendly and low-toxicity solutions, 3-(dimethyl-1H-1,2,4-triazol-1-yl)-4-methylcyclohexan-1-one could offer a viable alternative to traditional agrochemicals. Its mechanism of action may involve interference with key enzymatic pathways in pests or fungi, thereby providing targeted protection without harming beneficial organisms.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its practical application. Researchers are also exploring its metabolic fate in biological systems to ensure safety and efficacy. Advanced analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry, are employed to characterize and quantify this compound in complex matrices.

Given the rising interest in precision medicine and green chemistry, 3-(dimethyl-1H-1,2,4-triazol-1-yl)-4-methylcyclohexan-1-one aligns well with current trends. Its dual potential in pharmaceutical and agrochemical sectors makes it a subject of ongoing research. Future studies may focus on its structure-activity relationships (SAR) to optimize its performance for specific applications.

In summary, 3-(dimethyl-1H-1,2,4-triazol-1-yl)-4-methylcyclohexan-1-one (CAS No. 2138554-09-1) represents a fascinating example of how heterocyclic chemistry can address contemporary challenges in health and agriculture. Its unique structure and versatile functionality position it as a valuable tool for scientists aiming to develop innovative solutions in these fields.